4'-Methoxy-3-methyl[1,1'-biphenyl]-4-carboxylic acid

• CAS No.: 104582-70-9
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C15H14O3/c1-10-9-12(5-8-14(10)15(16)17)11-3-6-13(18-2)7-4-11/h3-9H,1-2H3,(H,16,17)
• InChI Key: MACMBKKZFLACOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC=C(C=C2)OC)C(=O)O

Description

4'-Methoxy-3-methyl[1,1'-biphenyl]-4-carboxylic acid is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromo-2-methyl-benzoic acid (2.15 g, 10 mmol), 4-methoxy-phenylboronic acid (1.52 g, 10 mmol) and sodium carbonate (3.24 g, 30 mmol) in a mixture of toluene, water and ethanol (15 mL:6 mL:3 mL) was sparged with nitrogen for 5 minutes. To this was added palladium acetate (0.014 g). The mixture was heated at reflux, under a static pressure of nitrogen, for 24 hours. The sample was diluted with water and ethyl acetate (50 mL each) and the pH was adjusted to 1. The layers were separated and the aqueous phase was extracted with ethyl acetate. The organic extracts were combined and washed with water and brine. The sample was dried over anhydrous sodium sulfate, filtered and concentrated in vacuo. The resulting solid was recrystallized from ethyl acetate/hexanes to yield the title compound (2.16 g ) as a white solid, m.p 199-201° C.